Cas no 1662687-60-6 (3-Cyano-6-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1662687-60-6
• MF: C₇H₄F₂N₂O
• MW: 170.116268157959
• CID: 4800376
• Update Time: 2025-06-27

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H4F2N2O/c8-6(9)5-2-1-4(3-10)7(12)11-5/h1-2,6H,(H,11,12)
• InChI Key： LUIUNAAWYCOORB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 322
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9

Additional information on 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine

Professional Introduction to 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1662687-60-6)

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine, with the chemical identifier CAS No. 1662687-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its pyridine core structure, features a cyano group at the 3-position and a difluoromethyl group at the 6-position, alongside a hydroxyl group at the 2-position. These structural attributes make it a versatile intermediate in the synthesis of various bioactive molecules.

The significance of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug discovery. The presence of both electron-withdrawing and electron-donating groups on its pyridine ring enhances its reactivity, making it a valuable building block for designing novel compounds with tailored biological activities. Recent studies have highlighted its role in developing small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammatory disorders.

In the realm of drug development, the structural features of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine contribute to its ability to interact with biological targets in a precise manner. The cyano group, for instance, can participate in hydrogen bonding or coordinate with metal ions, while the difluoromethyl group enhances metabolic stability and binding affinity. These properties have been exploited in the design of potent and selective inhibitors, as demonstrated by recent advancements in oncology research.

Recent research has also explored the synthetic methodologies for obtaining high-purity 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine. One notable approach involves multi-step organic synthesis starting from commercially available pyridine derivatives, employing fluorination and cyanation reactions to introduce the desired functional groups. Advances in catalytic systems have enabled more efficient and environmentally friendly routes, reducing waste and improving yields. These innovations underscore the compound's importance as a key intermediate in industrial-scale pharmaceutical production.

The pharmacological profile of derivatives of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine has been extensively studied in preclinical models. Researchers have identified several analogs that exhibit promising anti-inflammatory, antiviral, and anticancer activities. For instance, modifications to the hydroxyl or cyano groups have led to compounds with enhanced potency against certain enzymes implicated in disease progression. These findings highlight the compound's potential as a scaffold for further drug development efforts.

The use of computational chemistry techniques has further accelerated the discovery process for derivatives of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine. Molecular modeling studies have provided insights into how structural variations influence biological activity, allowing researchers to predict optimal modifications before conducting experimental synthesis. This interdisciplinary approach combines traditional organic chemistry with cutting-edge computational methods, enhancing both efficiency and innovation.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1662687-60-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery and development. As research continues to uncover new synthetic routes and pharmacological applications, this compound is poised to remain a cornerstone of innovation in medicinal chemistry.